N-{(Z)-1-[(2-{[(4-chlorophenyl)sulfonyl]amino}ethyl)(methyl)amino]ethylidene}-3,4,5-trimethoxybenzenaminium iodide
Overview
Description
N-{(Z)-1-[(2-{[(4-chlorophenyl)sulfonyl]amino}ethyl)(methyl)amino]ethylidene}-3,4,5-trimethoxybenzenaminium iodide is a useful research compound. Its molecular formula is C20H27ClIN3O5S and its molecular weight is 583.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Research on derivatives of similar compounds has shown potential in anticancer applications. For example, certain indapamide derivatives demonstrated proapoptotic activity against melanoma cell lines, suggesting a potential for anticancer therapy (Ö. Yılmaz et al., 2015). This indicates that structurally related compounds might also possess or be synthesized to exhibit similar biological activities.
Synthesis and Characterization
Synthesis methodologies for related compounds involve several steps, including sulfonation, alkylation, and coupling reactions, to obtain intermediates and final products with potential pharmacological or material applications. For instance, novel synthesis techniques for aromatic and benzyl derivatives showcase the diversity in chemical synthesis approaches for such complex molecules (A. Yahyazadeh & B. Booth, 2001). These methodologies could be relevant for synthesizing the compound or exploring its derivatives.
Sensor Development
Compounds with sulfonyl and amino functionalities have been explored for their use in developing selective sensors. A study demonstrated the use of a novel samarium-selective membrane sensor, indicating the potential of similar compounds in sensor technology (M. Ganjali et al., 2003). This suggests that the chemical compound of interest might find applications in creating specific ion-selective sensors.
Properties
IUPAC Name |
2-[(4-chlorophenyl)sulfonylamino]ethyl-methyl-[1-(3,4,5-trimethoxyanilino)ethylidene]azanium;iodide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26ClN3O5S.HI/c1-14(23-16-12-18(27-3)20(29-5)19(13-16)28-4)24(2)11-10-22-30(25,26)17-8-6-15(21)7-9-17;/h6-9,12-13,22H,10-11H2,1-5H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBQSUAZGODAJTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=[N+](C)CCNS(=O)(=O)C1=CC=C(C=C1)Cl)NC2=CC(=C(C(=C2)OC)OC)OC.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27ClIN3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
583.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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